5-bromo-2-chloro-N-(3,4-dimethylphenyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-(3,4-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H13BrClNO/c1-9-3-5-12(7-10(9)2)18-15(19)13-8-11(16)4-6-14(13)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: MGEFKTIDVUYQRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C=CC(=C2)Br)Cl)C
• Molecular Formula: C15H13BrClNO
• Molecular Weight: 338.62 g/mol

Description

5-bromo-2-chloro-N-(3,4-dimethylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical formula, C16H14BrClN2O, and is commonly referred to as BDC.

Mechanism of Action

The mechanism of action of BDC is not yet fully understood. However, several studies have suggested that BDC may exert its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
BDC has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that BDC can induce apoptosis, inhibit cell proliferation, and reduce the expression of certain genes that are involved in cancer cell growth and survival. Additionally, BDC has also been reported to possess anti-inflammatory properties, which may be attributed to its ability to inhibit the activity of certain enzymes that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

BDC has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized using standard laboratory procedures. Additionally, BDC exhibits potent anti-cancer activity, making it an attractive candidate for further research in the field of medicinal chemistry.
However, there are also some limitations associated with the use of BDC in lab experiments. One of the primary limitations is its low solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of BDC is not yet fully understood, which can make it challenging to optimize its use in lab experiments.

Future Directions

There are several future directions for the research of BDC. One potential direction is to investigate the use of BDC as a potential therapeutic agent for the treatment of cancer. Additionally, further research is needed to elucidate the mechanism of action of BDC and to optimize its use in lab experiments. Finally, the development of new synthetic methods for BDC may also be an area of future research.

Synthesis Methods

The synthesis of BDC involves a multi-step process that requires several chemical reagents and procedures. The first step involves the reaction of 3,4-dimethylaniline with 5-bromo-2-chlorobenzoyl chloride in the presence of a base catalyst. This reaction results in the formation of an intermediate product, which is further reacted with ammonium hydroxide to produce the final product, BDC.

Scientific Research Applications

BDC has been extensively studied for its potential applications in various scientific fields. One of the primary applications of BDC is in the field of medicinal chemistry. Several studies have shown that BDC exhibits potent anti-cancer activity against various cancer cell lines. Additionally, BDC has also been reported to possess anti-inflammatory and anti-tumor properties.